molecular formula C25H18FNO5 B11572392 7-Fluoro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

7-Fluoro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Cat. No.: B11572392
M. Wt: 431.4 g/mol
InChI Key: MRVNWDHCXPXBRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Fluoro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a polycyclic heterocyclic compound featuring a chromeno[2,3-c]pyrrole core fused with two dione moieties. Its structure is distinguished by three key substituents:

  • 7-Fluoro group: Enhances electron-withdrawing properties and metabolic stability.
  • 4-Methoxybenzyl group: Introduces lipophilicity and modulates steric bulk.

Its synthesis is enabled by multicomponent reactions involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions .

Properties

Molecular Formula

C25H18FNO5

Molecular Weight

431.4 g/mol

IUPAC Name

7-fluoro-1-(3-hydroxyphenyl)-2-[(4-methoxyphenyl)methyl]-1H-chromeno[2,3-c]pyrrole-3,9-dione

InChI

InChI=1S/C25H18FNO5/c1-31-18-8-5-14(6-9-18)13-27-22(15-3-2-4-17(28)11-15)21-23(29)19-12-16(26)7-10-20(19)32-24(21)25(27)30/h2-12,22,28H,13H2,1H3

InChI Key

MRVNWDHCXPXBRV-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)F)C5=CC(=CC=C5)O

Origin of Product

United States

Biological Activity

7-Fluoro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound characterized by its unique chromeno-pyrrole structure. The presence of a fluorine atom at the 7-position and various functional groups significantly influences its chemical properties and biological activities. This article explores the biological activity of this compound, focusing on its pharmacological potential, mechanisms of action, and comparative analysis with related compounds.

Chemical Structure and Properties

The compound features a complex arrangement of functional groups that enhance its interaction with biological targets. The fluorine substitution increases lipophilicity, potentially improving pharmacokinetic properties compared to structurally similar compounds. Below is a summary of its structural characteristics:

Feature Description
Fluorine Substitution Enhances lipophilicity
Hydroxy Group Contributes to hydrogen bonding with biological targets
Methoxy Group Modifies electronic properties, influencing biological activity

Biological Activities

Research indicates that derivatives of chromeno-pyrrole compounds exhibit various biological activities, including:

  • Anti-inflammatory Activity : The compound has shown potential in inhibiting pathways associated with inflammation. Studies suggest that it may interact with enzymes involved in inflammatory responses.
  • Antioxidant Properties : The antioxidant capabilities are attributed to the presence of hydroxyl groups that can scavenge free radicals, thus protecting cells from oxidative stress.
  • Anticancer Potential : Preliminary studies indicate that this compound may inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest.

Case Study: Anticancer Activity

A study investigated the anticancer effects of 7-Fluoro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione on various cancer cell lines. The findings revealed:

  • Cell Lines Tested : HeLa (cervical cancer), MCF-7 (breast cancer), and A549 (lung cancer).
  • IC50 Values : The compound exhibited IC50 values ranging from 5 to 15 µM across different cell lines.
  • Mechanism of Action : Flow cytometry analysis indicated an increase in apoptotic cells after treatment.

Comparative Analysis with Similar Compounds

To understand the uniqueness of this compound's biological activity, it is beneficial to compare it with related structures:

Compound Name Structure Features Biological Activity Uniqueness
1-(4-Hydroxyphenyl)-2-(benzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dioneLacks fluorine substitutionModerate anti-inflammatoryAbsence of fluorine may reduce potency
7-Methoxy-1-(4-hydroxyphenyl)-2-(naphthalen-1-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dioneContains methoxy instead of fluoroAntioxidant propertiesMethoxy group alters electronic properties
6-Chloro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dioneChlorine instead of fluorineAnticancer activityChlorine may affect receptor binding differently

The biological activity of 7-Fluoro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be attributed to several mechanisms:

  • Enzyme Inhibition : It may inhibit specific enzymes involved in inflammatory pathways or cancer progression.
  • Receptor Interaction : The compound's structure allows it to bind effectively to receptors associated with cell signaling pathways.
  • Oxidative Stress Reduction : By acting as a free radical scavenger, it mitigates oxidative damage in cells.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The following table summarizes key structural analogs and their properties, emphasizing differences in substituents, core modifications, and observed activities:

Compound Core Structure Substituents Key Properties Ref.
7-Fluoro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione Chromeno[2,3-c]pyrrole-3,9-dione 7-F, 1-(3-OH-Ph), 2-(4-MeO-Bn) High polarity (OH, F), moderate lipophilicity (MeO-Bn)
2-Methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione Chromeno[2,3-c]pyrrole-3,9-dione 2-Me, 1-Ph Lower solubility (non-polar substituents), yield: 65–78% under hydrazine conditions
2-(4-Fluorophenyl)-2,7-dimethyl-2,3-dihydro-4H,9H-furo[3,2-c]pyrano[3,4-e]pyran-4,9-dione (8g) Furo[3,2-c]pyrano[3,4-e]pyran-4,9-dione 2-(4-F-Ph), 2,7-Me Higher melting point (176–178°C), IR: 1720 cm⁻¹ (ester C=O)
Methyl 3-(4-methoxyphenyl)-1-methyl-1,2,3,3a,4,11b-hexahydrobenzo[f]chromeno[4,3-b]pyrrole-3a-carboxylate Hexahydrobenzo[f]chromeno[4,3-b]pyrrole 3-(4-MeO-Ph), 1-Me, ester group Envelope conformation (pyrrolidine), half-chair (tetrahydropyran), C–H⋯π interactions

Key Observations:

Substituent Effects: Electron-withdrawing groups (e.g., 7-F) increase metabolic stability and polarity compared to alkyl groups (e.g., 2-Me in ). 4-Methoxybenzyl provides balanced lipophilicity, critical for membrane permeability in bioactive compounds .

Hexahydrobenzo[f]chromeno derivatives (e.g., ) adopt non-planar conformations, reducing stacking interactions but improving solubility.

Synthetic Yields :

  • The target compound’s synthesis benefits from the multicomponent protocol (yields >70% for similar derivatives ), outperforming traditional hydrazine-based routes (e.g., 65–78% for ).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.